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Introduction
Polyethylene terephthalate (PET) is a widely used polymer for packaging, textiles, and other

applications. The increasing use of recycled PET (rPET) necessitates robust analytical

methods to ensure its quality and safety. During the PET lifecycle, including production and

recycling, low molecular weight oligomers are formed. The Ethylene Terephthalate Cyclic Dimer

is a prominent non-intentionally added substance (NIAS) found in PET. Accurate quantification

of this cyclic dimer is crucial for quality control and regulatory compliance of rPET.

This application note describes a detailed protocol for the quantification of Ethylene

Terephthalate Cyclic Dimer in recycled PET using an isotope dilution method with Ethylene
Terephthalate Cyclic Dimer-d8 as an internal standard, coupled with Ultra-High-Performance

Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). The use of a

deuterated internal standard ensures high accuracy and precision by compensating for matrix

effects and variations during sample preparation and analysis.

Principle of the Method
A known amount of Ethylene Terephthalate Cyclic Dimer-d8 is spiked into the recycled PET

sample prior to extraction. The sample is then dissolved, and the polymer is precipitated,

leaving the oligomers in solution. The extract is subsequently analyzed by UHPLC-MS/MS. The

native Ethylene Terephthalate Cyclic Dimer and its deuterated counterpart co-elute, but are

distinguished by the mass spectrometer based on their mass-to-charge ratios (m/z). The ratio
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of the peak area of the native analyte to that of the internal standard is used to calculate the

concentration of the Ethylene Terephthalate Cyclic Dimer in the sample, referencing a

calibration curve.

Sample Preparation Analysis
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Caption: Experimental workflow for the analysis of Ethylene Terephthalate Cyclic Dimer in

recycled PET.

Experimental Protocols
Materials and Reagents

Ethylene Terephthalate Cyclic Dimer (CAS: 24388-68-9, Purity >95%)

Ethylene Terephthalate Cyclic Dimer-d8 (Molecular Formula: C₂₀H₈D₈O₈)

Hexafluoroisopropanol (HFIP), HPLC grade

Methanol, LC-MS grade

Acetonitrile, LC-MS grade

Water, LC-MS grade

Formic acid, LC-MS grade

Recycled PET pellets or flakes

Preparation of Standard Solutions
Primary Stock Solutions (1000 µg/mL):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1458485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1458485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh 10 mg of Ethylene Terephthalate Cyclic Dimer and dissolve in 10 mL of

HFIP.

Accurately weigh 10 mg of Ethylene Terephthalate Cyclic Dimer-d8 and dissolve in 10

mL of HFIP.

Store stock solutions at -20°C in amber vials.

Internal Standard Spiking Solution (10 µg/mL):

Dilute the Ethylene Terephthalate Cyclic Dimer-d8 primary stock solution with a 50:50

(v/v) mixture of acetonitrile and water.

Calibration Standards:

Prepare a series of calibration standards by spiking appropriate amounts of the Ethylene

Terephthalate Cyclic Dimer primary stock solution into a 50:50 (v/v) mixture of acetonitrile

and water containing a constant concentration of the internal standard (e.g., 100 ng/mL). A

typical calibration range would be 10 - 2500 ng/mL.

Sample Preparation: Total Dissolution Method
Weigh approximately 100 mg of recycled PET sample into a glass vial.

Spike the sample with a known volume of the Ethylene Terephthalate Cyclic Dimer-d8
internal standard spiking solution (e.g., 100 µL of 10 µg/mL solution).

Add 2 mL of HFIP to the vial.

Seal the vial and place it in a shaker at 40°C for 24 hours to ensure complete dissolution.

After dissolution, add 8 mL of methanol to the solution to precipitate the PET polymer.

Vortex the mixture and let it stand at 4°C for 1 hour.

Centrifuge the sample at 4000 rpm for 10 minutes.
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Carefully collect the supernatant and filter it through a 0.22 µm PTFE syringe filter into an

autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis
Instrumentation

UHPLC System: A system capable of binary gradient elution.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Chromatographic Conditions
Parameter Value

Column
C18 reverse-phase column (e.g., 100 x 2.1 mm,

1.7 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

Start with 5% B, hold for 1 min, ramp to 95% B

over 8 min, hold for 2 min, return to initial

conditions and equilibrate for 3 min.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temp. 40°C

Mass Spectrometry Conditions
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Parameter Value

Ionization Mode ESI Positive

Capillary Voltage 3.5 kV

Source Temp. 150°C

Desolvation Temp. 350°C

Gas Flow Desolvation: 800 L/hr, Cone: 50 L/hr

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Compound

Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Cone
Voltage (V)

Collision
Energy (eV)

Ethylene

Terephthalate

Cyclic Dimer

385.1 193.1 100 30 20

Ethylene

Terephthalate

Cyclic Dimer-

d8

393.1 149.0 100 30 25

Note: The exact cone voltage and collision energy should be optimized for the specific

instrument used.

Data Presentation
The concentration of Ethylene Terephthalate Cyclic Dimer in various recycled PET samples can

be summarized as follows. The data presented below is representative based on published

literature and demonstrates the typical concentration ranges observed.[1]
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Sample ID Recycled PET Source
Ethylene Terephthalate
Cyclic Dimer (ng/g)

rPET-01 Post-consumer bottles 2,850

rPET-02 Post-industrial scrap 1,570

rPET-03
Mixed post-consumer

packaging
3,240

rPET-04
Food-grade post-consumer

bottles
2,500

Logical Relationships
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Principle of Isotope Dilution Analysis
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Caption: Principle of the internal standard method for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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